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An In-depth Technical Guide to Apiezon N Grease for Scientific Applications

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the properties and applications of Apiezon N grease, particularly

focusing on its use in experiments conducted at various temperature ranges.

Core Properties of Apiezon N Grease
Apiezon N is a silicone-free and halogen-free hydrocarbon grease widely recognized for its

exceptional performance in cryogenic and high-vacuum applications.[1][2][3] Its unique

formulation provides excellent thermal contact and robust sealing capabilities across a broad

temperature spectrum.[4][5]

Temperature Operating Range
Apiezon N grease is specifically designed for use at extremely low temperatures, maintaining

its integrity down to cryogenic levels. It is also suitable for use at ambient temperatures. The

recommended working temperature range is from -273°C to +30°C (-459°F to 86°F).[1][6][7][8]

[9] This makes it an ideal choice for experiments involving liquid helium and liquid nitrogen.

Key Physical and Electrical Properties
A summary of the key quantitative data for Apiezon N grease is presented in the table below

for easy reference and comparison.
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Property Value Temperature

Thermal Properties

Recommended Temperature

Range
-273°C to +30°C -

Melting Point 42 to 52°C -

Thermal Conductivity 0.194 W/m°C 20°C

Vapor Pressure

Vapor Pressure 6 x 10-10 Torr 20°C

Mechanical Properties

Relative Density 0.911 20°C

Electrical Properties

Volume Resistivity 2.0 x 1016 Ω cm -

Permittivity 2.3 -

Surface Breakdown 27 kV -

Electrical Strength 820 V/mil -

Experimental Protocols
Detailed methodologies for key experiments utilizing Apiezon N grease are outlined below.

These protocols are based on established standards and scientific publications.

Thermal Conductivity Measurement at Cryogenic
Temperatures
This protocol is based on the guarded-comparative-longitudinal heat flow technique, as

described in ASTM E1225, and is adapted for cryogenic conditions.[1][4][6][7][8]

Objective: To determine the thermal conductivity of a material at cryogenic temperatures using

Apiezon N grease to ensure optimal thermal contact.
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Materials:

Test specimen

Two reference materials of known thermal conductivity

Apiezon N grease

Cryostat

Heater

Heat sink (cold plate)

Temperature sensors (e.g., calibrated silicon diodes)

Data acquisition system

Procedure:

Sample Preparation:

Ensure the surfaces of the test specimen and reference materials are clean and flat.

Apply a thin, uniform layer of Apiezon N grease to the mating surfaces of the test

specimen and the two reference materials.[10]

Assembly:

Create a vertical stack in the following order: heat sink, reference material, test specimen,

second reference material, and heater.

Apply a consistent axial load to the stack to ensure good contact between all layers.

Cryostat Integration:

Mount the entire assembly onto the cold stage of a cryostat.
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Install temperature sensors at the interfaces between the materials and at various points

along the reference materials.

Measurement:

Evacuate the cryostat to high vacuum to minimize convective heat transfer.

Cool the cryostat to the desired cryogenic temperature.

Apply a known heat flux from the heater to create a longitudinal temperature gradient

across the stack.

Allow the system to reach thermal equilibrium.

Record the temperature readings from all sensors.

Calculation:

Calculate the temperature gradients across the reference materials and the test specimen.

Using the known thermal conductivity of the reference materials, determine the heat flux.

Calculate the thermal conductivity of the test specimen using the measured temperature

gradient and the calculated heat flux.

Vapor Pressure Estimation at Ambient Temperature
While ASTM D2878 is for lubricating oils, a general procedure for estimating the vapor pressure

of low-volatility substances like Apiezon N grease can be adapted.[2][3][11][12][13]

Objective: To estimate the vapor pressure of Apiezon N grease at a given temperature.

Materials:

Apiezon N grease

High-vacuum chamber

Quartz crystal microbalance (QCM) or a sensitive mass spectrometer
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Temperature-controlled stage

Data acquisition system

Procedure:

Preparation:

Apply a small, known amount of Apiezon N grease to the surface of the QCM or a sample

holder within the vacuum chamber.

Evacuation and Temperature Control:

Evacuate the chamber to ultra-high vacuum.

Set the temperature of the stage to the desired measurement temperature.

Allow the system to stabilize.

Measurement:

Monitor the change in mass of the grease sample over time using the QCM or by

measuring the flux of evaporated molecules with the mass spectrometer.

Calculation:

Use the Langmuir equation for effusion to relate the rate of mass loss to the vapor

pressure.

Thermal Cycling and Craze-Free Performance Test
This protocol is designed to verify the ability of Apiezon N grease to withstand repeated

thermal cycles without cracking or crazing.

Objective: To assess the physical integrity of Apiezon N grease after multiple thermal cycles

between ambient and cryogenic temperatures.

Materials:
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Apiezon N grease

Substrate material (e.g., copper or aluminum block)

Cryostat or a liquid nitrogen bath

Microscope

Procedure:

Sample Preparation:

Apply a thin layer of Apiezon N grease to the surface of the substrate.

Thermal Cycling:

Immerse the substrate in liquid nitrogen for a specified duration (e.g., 30 minutes).

Remove the substrate and allow it to warm up to room temperature.

Repeat this cycle for a predetermined number of times (e.g., 50 cycles).

Inspection:

After the final cycle, visually inspect the grease layer under a microscope.

Look for any signs of cracking, crazing, or delamination from the substrate.

Analysis:

Document the condition of the grease. A craze-free performance is indicated by a smooth,

continuous grease layer with no visible fractures.[10]

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the use of Apiezon N grease.
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Experimental workflow for thermal conductivity measurement.
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Key application areas of Apiezon N grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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